Cas no 5848-33-9 (2-methyl-4h-pyran-4-one)

• Product Name: 2-methyl-4h-pyran-4-one
• CAS No: 5848-33-9
• MF: C₆H₆O₂
• MW: 110.110641956329
• CID: 948567
• PubChem ID: 11105333
• Update Time: 2025-04-19

2-methyl-4h-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4h-pyran-4-one
• 2-methylpyran-4-one
• 2-methyl-4-pyrone
• CHEBI:225882
• AKOS017343172
• 5848-33-9
• MFCD18974582
• SCHEMBL2405291
• DTXSID00455273
• EN300-132827
• STL556899
• BBL103089
• DB-303531

• Inchi： 1S/C6H6O2/c1-5-4-6(7)2-3-8-5/h2-4H,1H3
• InChI Key： NQOJWZRPLXJDPX-UHFFFAOYSA-N
• SMILES： O1C=CC(C=C1C)=O

Computed Properties

• Exact Mass: 110.03678
• Monoisotopic Mass: 110.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 222.3±9.0 °C at 760 mmHg
• Flash Point: 71.8±22.6 °C
• PSA: 26.3

2-methyl-4h-pyran-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives